Cas no 476460-07-8 (N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide)

• Product Name: N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide
• CAS No: 476460-07-8
• MF: C₁₆H₁₀Cl₂FN₃OS
• MW: 382.239503383636
• CID: 6589509
• PubChem ID: 7096008
• Update Time: 2025-06-15

N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide
• N-(5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenyl)acetamide
• Benzeneacetamide, N-[5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl]-4-fluoro-
• F0529-0224
• N-[5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl]-2-(4-fluorophenyl)acetamide
• 476460-07-8
• AB00668055-01
• AKOS024580609
• Oprea1_727984

• Inchi： 1S/C16H10Cl2FN3OS/c17-10-3-6-12(13(18)8-10)15-21-22-16(24-15)20-14(23)7-9-1-4-11(19)5-2-9/h1-6,8H,7H2,(H,20,22,23)
• InChI Key： DCIFQERLPUBGON-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NN=C(C3=CC=C(Cl)C=C3Cl)S2)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 380.9905667g/mol
• Monoisotopic Mass: 380.9905667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.513±0.06 g/cm3(Predicted)
• pka: 8.60±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide

Recent Advances in the Study of N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide (CAS: 476460-07-8)

N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide (CAS: 476460-07-8) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in various disease models. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and potential clinical applications.

The compound belongs to the thiadiazole class of heterocyclic compounds, which are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The presence of dichlorophenyl and fluorophenyl moieties in its structure enhances its binding affinity to specific biological targets, making it a promising candidate for drug development. Recent synthetic approaches have focused on improving the yield and purity of the compound, with particular emphasis on green chemistry principles to minimize environmental impact.

In vitro studies have demonstrated that N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide exhibits potent inhibitory activity against several enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings suggest its potential as a novel anti-inflammatory agent. Additionally, the compound has shown promising results in preclinical models of cancer, where it has been observed to induce apoptosis in tumor cells by modulating key signaling pathways, including the PI3K/Akt and MAPK cascades.

Pharmacokinetic studies have revealed that the compound has favorable absorption and distribution profiles, although its metabolism and excretion pathways require further investigation to optimize its therapeutic window. Recent advancements in formulation technology, such as nanoparticle-based delivery systems, have been explored to enhance the bioavailability and targeted delivery of the compound, thereby reducing potential side effects.

Despite these promising findings, challenges remain in the clinical translation of N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide. Issues such as dose-dependent toxicity, potential drug-drug interactions, and long-term safety profiles need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academia and industry are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-(4-fluorophenyl)acetamide represents a promising candidate for the treatment of inflammatory and neoplastic diseases. Ongoing research efforts are focused on optimizing its pharmacological properties, elucidating its mechanism of action, and evaluating its clinical potential. The integration of advanced synthetic and formulation technologies will be critical in overcoming current challenges and realizing the therapeutic promise of this compound.